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Compound of Interest

3,5-Bis-(cyclohexanecarbonyl-
Compound Name:
amino)-benzoic acid

CAS No.: 337501-82-3

Cat. No.: B1299421

Get Quote

Executive Summary

The 3,5-bis-amido benzoic acid scaffold represents a privileged structure in medicinal
chemistry, characterized by a rigid aromatic core decorated with two amide functionalities in a
meta-meta relationship relative to a carboxylic acid headgroup.[1]

While its most commercially successful application lies in X-ray Contrast Media (where the
SAR focuses on biological inertness and high solubility), recent drug development efforts have
repurposed this scaffold as a Proteomimetic. By projecting side chains at defined vectors, it
mimics the

or

residues of secondary protein structures (alpha-helices or beta-turns), offering a small-
molecule alternative to stapled peptides.

Key Value Proposition:
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 Rigidity: The benzene ring reduces entropic cost upon binding compared to flexible peptides.

[1]

e Modularity: The 3,5-diamine precursors allow for rapid parallel synthesis of diverse amide
libraries.[1]

» Solubility: The carboxylic acid tail provides a solubility handle often lacking in terphenyl
mimetics.[1]

Scaffold Architecture & SAR Logic

The biological activity of this class is governed by three distinct vectors. Understanding the
interplay between these regions is critical for rational design.[1]

Core Pharmacophore Breakdown
e Region A (C1-Carboxylic Acid):

o Function: Primary anchor point.[1] Often forms a salt bridge with arginine/lysine residues
in the target pocket or ensures aqueous solubility.[1]

o SAR Insight: Conversion to bioisosteres (tetrazole, hydroxamic acid) significantly alters
potency and permeability.[1]

e Region B (C3/C5-Amide Linkers):

o Function: Rigidifies the structure via intramolecular hydrogen bonding (pre-organization)
and acts as H-bond donors/acceptors for anion recognition.[1]

o SAR Insight:N-methylation of these amides often abolishes activity by disrupting the
planar conformation required for helix mimicry.[1]

e Region C (Side Chains R1 & R2):

o Function: The "warheads" determining specificity. Hydrophobic groups (phenyl, isobutyl)
mimic Leucine/Phenylalanine residues in PPl interfaces (e.g., p53-MDM2).[1]
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o SAR Insight: Asymmetry is key. Symmetric 3,5-substitution often yields lower selectivity
than desymmetrized analogues.[1]

Visual Logic: The SAR Decision Tree

3,5-Bis-Amido Benzoic Acid Core

Target Selection

PPI Inhibitor Anion Receptor Contrast Media

(Helix Mimetic) (Cl- / Phosphate) (Inert)

Modification: Modification: Modification:
Hydrophobic R-groups Electron-withdrawing R-groups lodination (C2,4,6) +
(Phe/Leu mimics) (Increase NH acidity) Hydrophilic R-groups
Outcome: Outcome: Outcome:
High Potency (nM) High Ka for CI- No Bioactivity
Low Solubility Transporter Activity High Solubility

Click to download full resolution via product page

Caption: Decision tree illustrating how the 3,5-bis-amido benzoic acid scaffold is derivatized for
distinct medicinal applications.

Comparative Analysis: PPI Inhibition Performance

This section compares 3,5-Bis-Amido Benzoic Acids against the two leading alternatives in
proteomimetics: Terphenyls (Hamilton scaffolds) and Stapled Peptides.[1]

Case Study Target: Inhibition of the p53-MDM2 interaction (a classic helix-binding interface).[1]
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Performance Metrics Table

. . Terphenyl
3,5-Bis-Amido .
Feature . . Scaffolds Stapled Peptides
Benzoic Acids ]
(Hamilton)
Binding Affinity ( Moderate (0.1 - 10
High (< 10 nM) Very High (< 1 nM)
) M)

Synthetic Accessibility

High (1-2 steps from
commercial acid)

Low (Suzuki coupling

iterative steps)

Moderate (SPPS +
Ring Closing
Metathesis)

Aqueous Solubility

Good (due to COOH
headgroup)

Poor (requires

solubilizing tails)

Good (but often large
MW)

Cell Permeability

High (LogP typically 2-
4)

Low (LogP often > 5)

Variable (often
requires active

transport)

Metabolic Stability

Moderate (Amidase

susceptibility)

High (C-C bonds)

High (Protease
resistant)

Analysis of Advantages/Disadvantages

e Why Choose 3,5-Bis-Amido Benzoic Acids? When cell permeability and synthetic speed are

prioritized over absolute picomolar affinity.[1] The scaffold is small enough to follow Lipinski's

Rule of 5, unlike stapled peptides.

o The "Pre-Organization” Trade-off: Terphenyls are rigidified by steric clashes, forcing a perfect

helix mimic.[1] 3,5-Bis-amido benzoic acids rely on intramolecular H-bonds (between the

amide NH and the ring/substituents).[1] This makes them slightly more flexible, costing some

entropy upon binding, but allowing them to "breath™ and fit into dynamic pockets better than

rigid terphenyls.[1]

Detailed Experimental Protocols

To validate the SAR of this scaffold, the following self-validating protocols are recommended.
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Synthesis: Double Amidation Workflow

Objective: Efficiently synthesize a library of 3,5-bis-amido derivatives from 3,5-diaminobenzoic

acid.

Protocol:

Starting Material: Dissolve 3,5-diaminobenzoic acid (1.0 eq) in dry DMF.

Activation: Add the desired Carboxylic Acid (R-COOH, 2.2 eq), HATU (2.2 eq), and DIPEA
(5.0 eq). Note: Using acid chlorides is faster but may lead to over-acylation on the aniline
nitrogen.

Reaction: Stir at Room Temperature for 12 hours. Monitor by LC-MS.[1]

Workup (Critical Step): The product is an acid.[1][2][3] Do not do a basic wash.[1]
o Dilute with EtOAc.[1]

o Wash with 1N HCI (removes unreacted amine/HATU byproducts).[1]

o Wash with Brine.[1]

o Dry over MgSO4 and concentrate.[1]

Validation: NMR must show two distinct amide protons (singlets around 10.0 ppm in DMSO-
d6) and the preservation of the COOH proton (broad singlet >12 ppm).

Assay: Fluorescence Polarization (FP) for PPI Binding

Objective: Determine the IC50 of the scaffold against a labeled peptide tracer (e.g., FITC-p53
peptide binding to MDM2).

Protocol:

o Reagents: Recombinant MDM2 protein, FITC-labeled p53 peptide (tracer), and test

compounds.

o Buffer: PBS pH 7.4, 0.01% Tween-20 (prevents aggregation of hydrophobic scaffolds).
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e Setup:
o Plate 20

L of MDM2 protein (at
concentration) + Tracer (10 nM) in 384-well black plates.[1]

o Add 100 nL of test compound (DMSO stock).[1]
 Incubation: 30 minutes at RT in dark.
» Readout: Measure Fluorescence Polarization (Ex 485 nm / Em 535 nm).
e Control: Use Nutlin-3a as a positive control (valid if IC50 ~100-500 nM).

Mechanism of Action: Anion Recognhnition

Beyond PPIs, this scaffold acts as a neutral anion receptor.[1] The two amide protons in the
3,5-position create a convergent “cleft" that binds anions like Chloride (

) or Phosphate (
)[1]

Significance: In biological systems, this mimics the selectivity filter of chloride channels.

* SAR Rule: Electron-withdrawing groups (EWGSs) on the phenyl rings of the amides increase
the acidity of the NH protons, strengthening anion binding (

increases).

» Toxicity Warning: Highly potent anion transporters can disrupt cellular pH gradients, leading
to cytotoxicity.[1] This must be monitored if the goal is a non-toxic PPI inhibitor.[1]
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3,5-Bis-Amido Scaffold

CH

(Aromatic)

Click to download full resolution via product page

Caption: Cleft-binding mode of the scaffold. The two amide protons chelate the anion,
reinforced by the central aromatic proton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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